Cas no 109508-48-7 (2,5-Dimethyl-4-nitroaniline hydrochloride)

• Product Name: 2,5-Dimethyl-4-nitroaniline hydrochloride
• CAS No: 109508-48-7
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 5565018
• PubChem ID: 24192232
• Update Time: 2025-05-22

2,5-Dimethyl-4-nitroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• NSC135156
• 109508-48-7
• 2,5-dimethyl-4-nitroaniline hydrochloride
• EN300-37137771
• NSC-135156
• 2,5-Dimethyl-4-nitroaniline hydrochloride

• Inchi： 1S/C8H10N2O2.ClH/c1-5-4-8(10(11)12)6(2)3-7(5)9;/h3-4H,9H2,1-2H3;1H
• InChI Key： AKPRGBHBSMJLQX-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=C(C)C(=CC=1C)N)=O

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,5-Dimethyl-4-nitroaniline hydrochloride

2,5-Dimethyl-4-nitroaniline hydrochloride (CAS No. 109508-48-7)

2,5-Dimethyl-4-nitroaniline hydrochloride is a chemical compound with the CAS registry number 109508-48-7. This compound is a hydrochloride salt of 2,5-dimethyl-4-nitroaniline, which belongs to the class of aromatic amines. The molecule consists of an aniline derivative substituted with methyl groups at positions 2 and 5 and a nitro group at position 4. The hydrochloride form is commonly used in various chemical applications due to its stability and solubility properties.

The molecular formula of 2,5-dimethyl-4-nitroaniline hydrochloride is C9H13N3O2·HCl, and its molecular weight is approximately 266.69 g/mol. The compound exists as a crystalline solid, typically white or off-white in color. It is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and methanol. These properties make it suitable for use in various synthetic reactions and analytical procedures.

2,5-Dimethyl-4-nitroaniline hydrochloride is widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure makes it a valuable building block for the construction of more complex molecules with specific biological activities. Recent studies have highlighted its potential application in the development of novel anticancer agents due to its ability to modulate key cellular pathways involved in tumor growth and metastasis.

One of the most significant advancements in the use of 2,5-dimethyl-4-nitroaniline hydrochloride has been its role in medicinal chemistry research. Scientists have explored its ability to act as a precursor for bioactive compounds with anti-inflammatory and antioxidant properties. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory diseases.

In addition to its role in drug discovery, 2,5-dimethyl-4-nitroaniline hydrochloride has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2,5-dimethyl-4-nitroaniline hydrochloride typically involves a multi-step process that begins with the nitration of an appropriate aniline derivative followed by alkylation or acylation steps to introduce the methyl groups. The final step involves protonation with hydrochloric acid to form the hydrochloride salt. Recent optimizations in this synthesis pathway have focused on improving yield and reducing environmental impact by employing greener reagents and solvent systems.

From a toxicological perspective, 2,5-dimethyl-4-nitroaniline hydrochloride has been subjected to extensive safety assessments. Studies indicate that it exhibits low acute toxicity when administered orally or dermally. However, prolonged exposure or high doses may lead to adverse effects on the liver and kidneys. Regulatory agencies have established guidelines for safe handling and storage of this compound to minimize occupational exposure risks.

In terms of environmental impact, 2,5-dimethyl-4-nitroaniline hydrochloride has been shown to degrade under specific conditions such as UV light or microbial action. Research into its biodegradation pathways has provided insights into its fate in aquatic ecosystems, which is crucial for assessing potential environmental risks associated with its use.

Overall, 2,5-dimethyl-4-nitroaniline hydrochloride (CAS No. 109508-48-7) remains a versatile and valuable compound in various fields of chemistry due to its unique structural features and functional versatility. Ongoing research continues to uncover new applications and improve existing processes involving this compound.